Cas no 1261038-31-6 (2-(2,4-Dichlorophenyl)cyclobutanone)

• Product Name: 2-(2,4-Dichlorophenyl)cyclobutanone
• CAS No: 1261038-31-6
• MF: C₁₀H₈Cl₂O
• MW: 215.075921058655
• CID: 5085689
• PubChem ID: 117679348
• Update Time: 2025-06-08

2-(2,4-Dichlorophenyl)cyclobutanone Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)cyclobutanone
• 2-(2,4-Dichlorophenyl)cyclobutan-1-one
• F75597
• 1261038-31-6
• ZKERQVAHTQJYLP-UHFFFAOYSA-N
• SCHEMBL16212244
• Cyclobutanone, 2-(2,4-dichlorophenyl)-
• 2-(2,4-Dichlorophenyl)cyclobutanone

• Inchi： 1S/C10H8Cl2O/c11-6-1-2-7(9(12)5-6)8-3-4-10(8)13/h1-2,5,8H,3-4H2
• InChI Key： ZKERQVAHTQJYLP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(CC1)=O)Cl

Computed Properties

• Exact Mass: 213.9952203g/mol
• Monoisotopic Mass: 213.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 2-(2,4-Dichlorophenyl)cyclobutanone

Comprehensive Overview of 2-(2,4-Dichlorophenyl)cyclobutanone (CAS No. 1261038-31-6): Properties, Applications, and Industry Insights

2-(2,4-Dichlorophenyl)cyclobutanone (CAS No. 1261038-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclobutanone derivative incorporates a 2,4-dichlorophenyl moiety, which enhances its reactivity and potential for diverse synthetic applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of complex molecules, particularly in drug discovery and material science.

The compound’s molecular structure, characterized by a cyclobutanone ring fused with a dichlorinated aromatic system, offers distinct steric and electronic properties. These attributes make it valuable for designing small-molecule inhibitors and functional materials. Recent studies highlight its utility in cross-coupling reactions, where it serves as a precursor for heterocyclic compounds with potential biological activity. The growing demand for high-purity intermediates in precision chemistry underscores its relevance in modern R&D workflows.

From an industrial perspective, 2-(2,4-Dichlorophenyl)cyclobutanone aligns with the trend toward sustainable synthesis. Innovations in catalytic processes and green chemistry have optimized its production, reducing waste and energy consumption. This resonates with the broader push for environmentally friendly chemical manufacturing, a topic frequently searched in academic and industrial forums. Additionally, its stability under various conditions makes it a reliable candidate for scale-up processes.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity and structural integrity of CAS No. 1261038-31-6. Quality control protocols emphasize the elimination of residual solvents and by-products, ensuring compliance with regulatory standards. These practices address common queries about compound characterization and batch consistency, which are top concerns for procurement specialists and formulation scientists.

Emerging applications of 2-(2,4-Dichlorophenyl)cyclobutanone include its exploration in photoactive materials and ligand design for catalysis. Its electron-deficient aromatic ring facilitates interactions with metal centers, a feature leveraged in developing advanced catalysts. Such innovations align with searches for next-generation catalytic systems and molecular scaffolds in peer-reviewed literature and patent filings.

In summary, 2-(2,4-Dichlorophenyl)cyclobutanone (CAS No. 1261038-31-6) exemplifies the intersection of structural novelty and practical utility. Its versatility in synthesis, coupled with stringent quality benchmarks, positions it as a compound of enduring interest across scientific disciplines. Ongoing research will likely uncover further applications, reinforcing its status as a high-value chemical entity in the global market.